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Compound of Interest

Compound Name: 2-Isopropylbenzaldehyde

Cat. No.: B3021911

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and safety
protocols for 2-isopropylbenzaldehyde. The following sections detail its identifiers, physical
and chemical properties, and essential safety and handling information to ensure its proper use
in a laboratory setting.

Chemical Identification and Properties

2-Isopropylbenzaldehyde is an organic compound with the chemical formula C10H120.[1] It
is a substituted benzaldehyde with an isopropyl group at the ortho position.

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-isopropylbenzaldehyde.
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Property Value Reference
CAS Number 6502-22-3 [11[2]
Molecular Formula C10H120 [1][2]
Molecular Weight 148.2 g/mol [1]

Physical Form Liquid [2]

Purity 95% (2]

Storage Temperature 2-8°C [2]

Safety Information

Proper handling of 2-isopropylbenzaldehyde is crucial to ensure laboratory safety. This
section outlines the GHS classifications and necessary precautionary measures.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard information for 2-isopropylbenzaldehyde:

Hazard Class Hazard Statement Signal Word Pictogram
Skin H315: Causes skin ] )
] o S Warning Irritant
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ] )
o o Warning [rritant
Damage/Irritation eye irritation

Specific Target Organ H335: May cause ] _
o _ S Warning Irritant
Toxicity respiratory irritation

This data is based on available safety information.[2]

Precautionary Statements

The following precautionary statements should be strictly followed when handling 2-
isopropylbenzaldehyde:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Experimental Protocols: Safe Handling and Storage

The following protocols are general guidelines for the safe handling, storage, and disposal of 2-
isopropylbenzaldehyde in a research environment.

Personal Protective Equipment (PPE)

o Eye Protection: Wear tight-sealing safety goggles or a face shield.
o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

o Body Protection: Wear protective clothing to prevent skin contact.

Handling Procedures

e Ensure adequate ventilation in the handling area.

Avoid direct contact with skin and eyes.

Do not ingest or inhale.

Keep away from open flames, hot surfaces, and sources of ignition.[3]

Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
« Store under an inert atmosphere.[2]
o Recommended storage temperature is between 2-8°C.[2]

e Incompatible materials to avoid are strong oxidizing agents and strong bases.[3]
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Spill and Disposal Procedures

» Spill Containment: In case of a spill, remove all sources of ignition. Use an inert absorbent
material to soak up the chemical.[3]

» Disposal: Dispose of the chemical and any contaminated materials in accordance with local,
state, and federal regulations. Do not release into the environment.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-
isopropylbenzaldehyde, from preparation to disposal.

Safe Handling Workflow for 2-Isopropylbenzaldehyde

Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3021911#2-isopropylbenzaldehyde-cas-number-and-
safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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